Cas no 361172-09-0 (4-methoxy-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product name: 4-methoxy-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 361172-09-0
• MF: C₂₅H₂₁N₃O₃S
• MW: 443.51754450798
• CID: 6168996
• PubChem ID: 4148915

4-methoxy-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 361172-09-0
• 4-methoxy-N-(2-(4-phenoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• SR-01000445117
• 4-methoxy-N-[2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• 4-methoxy-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• Oprea1_810695
• F0778-0120
• AKOS024599660
• SR-01000445117-1

• Inchi： 1S/C25H21N3O3S/c1-30-19-11-7-17(8-12-19)25(29)26-24-22-15-32-16-23(22)27-28(24)18-9-13-21(14-10-18)31-20-5-3-2-4-6-20/h2-14H,15-16H2,1H3,(H,26,29)
• InChI Key： WAMWQYFTOPOURE-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=CC(=CC=1)OC)=O)N(C1C=CC(=CC=1)OC1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 443.13036271g/mol
• Monoisotopic Mass: 443.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.7Ų
• XLogP3: 4.6

Additional information on 4-methoxy-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Comprehensive Overview of 4-methoxy-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 361172-09-0)

4-methoxy-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 361172-09-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thienopyrazole core and benzamide moiety, exhibits promising properties for applications in drug discovery and advanced material synthesis. Its molecular structure combines a methoxy group, a phenoxyphenyl substituent, and a thieno[3,4-c]pyrazole scaffold, making it a versatile intermediate for further chemical modifications.

In recent years, researchers have explored the potential of 4-methoxy-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide in the development of novel therapeutic agents. Its structural features align with current trends in small-molecule drug design, particularly in targeting protein-protein interactions and modulating enzyme activity. The compound's heterocyclic framework is of particular interest, as similar structures have shown efficacy in treating inflammatory and metabolic disorders, topics frequently searched in academic and pharmaceutical circles.

The synthesis of CAS No. 361172-09-0 typically involves multi-step organic reactions, including cyclization and amide coupling strategies. These methods are widely discussed in contemporary literature, reflecting the growing demand for efficient synthetic protocols in medicinal chemistry. The compound's lipophilicity and molecular weight fall within the desirable range for drug-like molecules, making it a valuable subject for structure-activity relationship (SAR) studies, a hot topic in current pharmaceutical research.

Beyond pharmaceutical applications, 4-methoxy-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide has potential in materials science. Its conjugated system and aromatic components suggest possible utility in organic electronics and photovoltaic materials, areas experiencing rapid growth due to the global push for sustainable energy solutions. The compound's ability to form stable crystalline structures makes it interesting for molecular engineering applications, another trending subject in scientific literature.

Analytical characterization of CAS No. 361172-09-0 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structure, addressing common questions researchers have about compound validation. The growing importance of quality control in chemical synthesis makes these analytical aspects particularly relevant to current discussions in the field.

In the context of drug discovery, the thieno[3,4-c]pyrazole moiety present in this compound has been associated with various biological activities. Recent publications highlight similar structures showing potential as kinase inhibitors, G-protein-coupled receptor modulators, and anti-inflammatory agents. These applications align with current healthcare trends focusing on personalized medicine and targeted therapies, frequently searched topics in medical and pharmaceutical databases.

The stability and storage conditions of 4-methoxy-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide are important considerations for researchers. Proper handling typically requires protection from light and moisture, with recommended storage at controlled temperatures. These practical aspects address common queries from laboratory professionals about compound maintenance, reflecting the practical orientation of modern chemical research.

Future research directions for CAS No. 361172-09-0 may explore its potential in combinatorial chemistry libraries or as a building block for more complex molecular architectures. The compound's modular structure makes it suitable for diversity-oriented synthesis, a strategy gaining traction in drug discovery programs. These aspects connect with current interests in accelerating chemical discovery through innovative synthetic approaches.

From a commercial perspective, the availability of 4-methoxy-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide from specialty chemical suppliers meets the needs of research institutions and pharmaceutical companies engaged in innovative drug development. The compound's status as a research chemical positions it within the growing market for high-value synthetic intermediates, a sector experiencing increased investment in recent years.

In summary, 4-methoxy-N-2-(4-phenoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 361172-09-0) represents an intriguing chemical entity with multifaceted potential. Its structural complexity and functional group arrangement make it a valuable subject for ongoing research in both pharmaceutical and materials science domains, addressing current scientific priorities and frequently investigated topics in these fields.